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Compound of Interest

Compound Name: 4-Bromophenylacetone

Cat. No.: B042570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromophenylacetone is a versatile ketone that serves as a valuable starting material in

organic synthesis. Its chemical structure, featuring a reactive carbonyl group and a bromine-

substituted phenyl ring, allows for a variety of chemical transformations. This makes it a key

precursor in the synthesis of a range of organic molecules, including pharmaceutical

intermediates and analogues of biologically active compounds. This document provides

detailed application notes and experimental protocols for the use of 4-bromophenylacetone in

several key synthetic transformations.

Physicochemical Properties and Safety Information
Before utilizing 4-bromophenylacetone in any synthetic procedure, it is crucial to be aware of

its properties and to handle it with appropriate safety precautions.

Properties:
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Property Value Reference

CAS Number 6186-22-7 [1]

Molecular Formula C₉H₉BrO [1]

Molecular Weight 213.07 g/mol [1]

Appearance Light yellow liquid [1]

Purity >98.0% (GC) [2]

Safety and Handling:[1][3][4]

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.

Combustible liquid.

Precautions: Wear personal protective equipment, including safety glasses and gloves.

Ensure adequate ventilation and handle in a fume hood. Avoid contact with skin, eyes, and

clothing. Avoid ingestion and inhalation. Keep away from heat, sparks, and open flames.

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed.

Incompatible Materials: Strong oxidizing agents.

Disposal: Dispose of in accordance with local regulations.

Application Notes
Reductive Amination: Synthesis of 4-
Bromoamphetamine and its Derivatives
4-Bromophenylacetone is an excellent substrate for reductive amination, a powerful method

for the formation of amines from carbonyl compounds.[5] This reaction is particularly relevant

for the synthesis of substituted phenethylamines. By reacting 4-bromophenylacetone with an

appropriate amine in the presence of a reducing agent, a variety of primary and secondary

amines can be synthesized. A notable application is the synthesis of 4-bromoamphetamine and

its N-alkylated derivatives, which are of interest in medicinal chemistry and neuropharmacology

research as monoamine releasing agents.[6]
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Experimental Workflow for Reductive Amination
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Caption: Reductive amination of 4-bromophenylacetone.

Leuckart Reaction: A Classic Route to Primary Amines
The Leuckart reaction is a specific method of reductive amination that utilizes formic acid or its

derivatives, such as ammonium formate or formamide, as both the reducing agent and the

nitrogen source.[6] This one-pot reaction converts ketones, like 4-bromophenylacetone, into

their corresponding primary amines.[7] The reaction typically requires high temperatures and

proceeds through an N-formyl intermediate, which is subsequently hydrolyzed to yield the final

amine product. This method provides a classic, albeit sometimes lower-yielding, alternative to

catalytic hydrogenation or metal hydride reduction for the synthesis of compounds like 4-

bromoamphetamine.

Logical Flow of the Leuckart Reaction
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Caption: Leuckart reaction pathway.

Willgerodt-Kindler Reaction: Synthesis of Carboxylic
Acid Derivatives
The Willgerodt-Kindler reaction provides a method to convert aryl alkyl ketones into the

corresponding terminal amides, thioamides, or carboxylic acids. When 4-
bromophenylacetone is subjected to Willgerodt-Kindler conditions—typically heating with

sulfur and a secondary amine like morpholine—it can be converted to a thioamide. This

thioamide can then be hydrolyzed to the corresponding carboxylic acid, 2-(4-

bromophenyl)propanoic acid, or the amide. This reaction is significant as it allows for the

transformation of the ketone functionality into a carboxylic acid derivative at the terminal carbon

of the alkyl chain.

Willgerodt-Kindler Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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